Cas no 382146-66-9 (Bacopaside II)

Bacopaside II is an extract of medicinal plant Bacopa monnieri, which blocks aquaporin-1 (AQP1) water channel and hinders the migration of AQP1 expressing cells Bacopaside II also induces cell cycle arrest and apoptosis
Bacopaside II structure
Bacopaside II structure
Product Name:Bacopaside II
CAS No:382146-66-9
Molecular Formula:C47H76O18
Molecular Weight:929.0956
CID:837725
PubChem ID:9876264

Bacopaside II Properties

Names and Identifiers

    • BACOPASIDE II(P)
    • BACOPASIDE II(SH)
    • Bacopaside II
    • Pseudojujubogenin 3-O-[α-L-arabinofuranosyl-(1→2)-[β-D-glucopyranosyl-(1→3)]-β-D-glucopyranoside]
    • ZO6L404Y9T
    • Bacopaside ii, (-)-
    • Bacopaside II (constituent of bacopa) [DSC]
    • Q27295806
    • 3-O-alpha-L-arabinofuranosyl-(1-2)-(beta-D-glucopyranosyl (1-3))-beta-D-glucopyranosyl pseudo-jujubogenin
    • CS-0032179
    • AS-82707
    • HY-N6016
    • UNII-ZO6L404Y9T
    • AKOS040760287
    • 382146-66-9
    • DTXSID201347350
    • XB177549
    • GTPL13096
    • BACOPASIDE II (CONSTITUENT OF BACOPA)
    • DA-71269
    • InChIKey: WZWPYJOPCULCLQ-UOXCDNDQSA-N
    • Inchi: 1S/C47H76O18/c1-21(2)14-22-18-58-47-19-46(20-59-47)23(38(47)45(22,7)57)8-9-28-43(5)12-11-29(42(3,4)27(43)10-13-44(28,46)6)63-41-37(65-39-34(55)31(52)25(16-49)61-39)36(32(53)26(17-50)62-41)64-40-35(56)33(54)30(51)24(15-48)60-40/h14,22-41,48-57H,8-13,15-20H2,1-7H3/t22-,23-,24-,25+,26-,27+,28-,29+,30-,31+,32-,33+,34-,35-,36+,37-,38+,39+,40+,41+,43+,44-,45+,46+,47-/m1/s1
    • SMILES: O1C([H])([H])[C@@]23C([H])([H])[C@@]41[C@]([H])([C@](C([H])([H])[H])([C@]([H])(/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])C([H])([H])O4)O[H])[C@@]2([H])C([H])([H])C([H])([H])[C@]1([H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@@]31C([H])([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])(C([H])([H])O[H])O1)O[H])O[H]

Computed Properties

  • Exact Mass: 928.503166g/mol
  • Surface Charge: 0
  • XLogP3: 2
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 18
  • Rotatable Bond Count: 10
  • Monoisotopic Mass: 928.503166g/mol
  • Monoisotopic Mass: 928.503166g/mol
  • Topological Polar Surface Area: 276Ų
  • Heavy Atom Count: 65
  • Complexity: 1770
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 25
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 929.1

Experimental Properties

  • LogP: -0.17580
  • PSA: 276.14000
  • Color/Form: Powder
  • Density: 1.43

Bacopaside II Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00C17Q-1mg
BACOPASIDE II(P)
382146-66-9 98%
1mg
$130.00 2024-05-03
A2B Chem LLC
AF60646-1mg
BACOPASIDE II(P)
382146-66-9 ≥95%
1mg
$96.00 2024-04-20
Aaron
AR00C1G2-10mg
BACOPASIDE II(P)
382146-66-9
10mg
$327.00
ChemFaces
CFN93234-10mg
Bacopaside II
382146-66-9 >=98%
10mg
$288 2023-09-19
ChemScence
CS-0032179-1mg
Bacopaside II
382146-66-9 98.69%
1mg
$85.0 2022-04-27
Chengdu Biopurify Phytochemicals Ltd
BP0227-20mg
Bacopaside II
382146-66-9 98%
20mg
$420 2023-09-20
ChromaDex Standards
ASB-00002007-005-5mg
BACOPASIDE II
382146-66-9 %
5mg
$388.00
eNovation Chemicals LLC
Y1252056-1mg
BACOPASIDE II(P)
382146-66-9 98%
1mg
$300 2023-05-17
MedChemExpress
HY-N6016-1mg
Bacopaside II
382146-66-9 98.41%
1mg
¥473 2024-05-24
PhytoLab
80364-50mg
Bacopaside II
382146-66-9 ≥ 90.0 %
50mg
€1813.4999999999998

Bacopaside II Suppliers

Chengdu Biopurify Phytochemicals Ltd.
Audited Supplier Audited Supplier
(CAS:382146-66-9)
MR./MRS.:HE DAN DAN
Phone:15928576055
Email:sales@biopurify.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
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(CAS:382146-66-9)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
SI CHUAN WEI KE QI Biotechnology Co., Ltd.
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(CAS:382146-66-9)
MR./MRS.:YANG YANG
Phone:13348961525
Email:2851167780@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:382146-66-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:382146-66-9)
MR./MRS.:ZHANG XIAO JIE
Phone:18607107848
Email:2056216494@qq.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:382146-66-9)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com

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Amadis Chemical Company Limited
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Purity:99%/99%/99%/99%
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Price($):193.0/386.0/274.0/192.0